Cas no 33655-35-5 (Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-)

Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl- structure
33655-35-5 structure
Product Name:Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-
CAS No:33655-35-5
MF:C13H12Cl2N2
MW:267.153780937195
CID:3943043
Update Time:2025-03-28

Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dichloro-2-phenyl-5-propyl-
    • Inchi: 1S/C13H12Cl2N2/c1-2-6-10-11(14)16-13(17-12(10)15)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
    • InChI Key: POKXBTYREGYFRY-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=NC(Cl)=C(CCC)C(Cl)=N1

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Predicted)
  • Boiling Point: 281.7±40.0 °C(Predicted)
  • pka: -4.30±0.39(Predicted)
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